Cas no 271583-21-2 (Benzeneacetic acid,2-fluoro-a-[(phenylmethyl)amino]-)

Benzeneacetic acid,2-fluoro-a-[(phenylmethyl)amino]- structure
271583-21-2 structure
Product Name:Benzeneacetic acid,2-fluoro-a-[(phenylmethyl)amino]-
CAS No:271583-21-2
MF:C15H14FNO2
MW:259.275567531586
CID:248010
PubChem ID:39359976
Update Time:2025-04-19

Benzeneacetic acid,2-fluoro-a-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,2-fluoro-a-[(phenylmethyl)amino]-
    • N-BENZYL-2-FLUOROPHENYLGLYCINE
    • N-Benzyl-N-(2-fluorophenyl)glycine
    • A818936
    • 271583-21-2
    • 2-(N-benzyl-2-fluoroanilino)acetic acid
    • Inchi: 1S/C15H14FNO2/c16-13-8-4-5-9-14(13)17(11-15(18)19)10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,18,19)
    • InChI Key: KYFMAZVVEIYUJJ-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1N(CC(=O)O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 259.101
  • Monoisotopic Mass: 259.101
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3A^2
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.247
  • Boiling Point: 387°Cat760mmHg
  • Flash Point: 187.9°C

Benzeneacetic acid,2-fluoro-a-[(phenylmethyl)amino]- Security Information

  • Hazardous Material Identification: Xi
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